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Compound of Interest

Compound Name: CY-09

Cat. No.: B606855 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the in vivo administration of CY-
09, a selective and direct inhibitor of the NLRP3 inflammasome, in various mouse models of

inflammatory diseases. The included protocols are based on published research and are

intended to serve as a guide for designing and executing preclinical studies.

Mechanism of Action
CY-09 directly targets the NLRP3 protein, a key component of the inflammasome complex.

Specifically, it binds to the ATP-binding motif within the NACHT domain of NLRP3.[1][2][3] This

binding action inhibits the ATPase activity of NLRP3, which is a critical step for its

oligomerization and the subsequent assembly of the inflammasome.[1][2][3] By preventing

inflammasome activation, CY-09 effectively blocks the cleavage of caspase-1 and the

maturation and secretion of pro-inflammatory cytokines IL-1β and IL-18.[1][2][3]

Below is a diagram illustrating the signaling pathway of NLRP3 inflammasome activation and

the inhibitory action of CY-09.
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Start

Administer CY-09 (40 mg/kg, i.p.)
or Vehicle

Wait 30 minutes

Induce Peritonitis
(1 mg MSU, i.p.)

Wait 6 hours

Euthanize and Perform
Peritoneal Lavage

Analyze Samples:
- ELISA for IL-1β

- FACS for Neutrophils

End
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Ongoing Monitoring:
- Body Weight
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Sample Collection:
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- Liver
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Final Analysis:
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- Histology (Liver)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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